Cas no 30363-60-1 (Cyclopentane,1,2,3,4-tetramethoxy-, stereoisomer)

Cyclopentane,1,2,3,4-tetramethoxy-, stereoisomer structure
30363-60-1 structure
Product Name:Cyclopentane,1,2,3,4-tetramethoxy-, stereoisomer
CAS No:30363-60-1
MF:C9H18O4
MW:190.236823558807
CID:297490
PubChem ID:568172
Update Time:2025-04-19

Cyclopentane,1,2,3,4-tetramethoxy-, stereoisomer Chemical and Physical Properties

Names and Identifiers

    • Cyclopentane,1,2,3,4-tetramethoxy-, stereoisomer
    • 3,4-Tetramethoxycyclopentane
    • DL-1,2
    • Stereoisomer of 1,2,3,4-tetramethoxycyclopentane
    • 30363-60-1
    • 1,2,3,4-Tetramethoxycyclopentane #
    • DTXSID201237098
    • LCTPNPIPOZSDQF-UHFFFAOYSA-N
    • Cyclopentane, 1,2,3,4-tetramethoxy-, stereoisomer
    • Inchi: 1S/C9H18O4/c1-10-6-5-7(11-2)9(13-4)8(6)12-3/h6-9H,5H2,1-4H3
    • InChI Key: LCTPNPIPOZSDQF-UHFFFAOYSA-N
    • SMILES: O(C)C1C(CC(C1OC)OC)OC

Computed Properties

  • Exact Mass: 190.12050905g/mol
  • Monoisotopic Mass: 190.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 36.9Ų
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